Cas no 102735-89-7 (2-Chloro-4-methoxy-6-nitro Toluene)

2-Chloro-4-methoxy-6-nitro Toluene structure

102735-89-7 structure

Product Name:2-Chloro-4-methoxy-6-nitro Toluene

CAS No:102735-89-7

MF:C₈H₈ClNO₃

MW:201.607021331787

CID:876290

PubChem ID:22107462

Update Time:2025-04-19

2-Chloro-4-methoxy-6-nitro Toluene Chemical and Physical Properties

Names and Identifiers

- 1-chloro-5-methoxy-2-methyl-3-nitrobenzene
- 2-CHLORO-4-METHOXY-6-NITRO TOLUENE
- AG-D-12496
- CTK4A1438
- KB-229673
- SureCN8679011
- 2-Chloro-4-methoxy-6-nitro Toluene
- Inchi： 1S/C8H8ClNO3/c1-5-7(9)3-6(13-2)4-8(5)10(11)12/h3-4H,1-2H3
- InChI Key： CIMSAJLMWBOEDI-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1C)[N+](=O)[O-])OC

Computed Properties

Exact Mass: 201.01934
Monoisotopic Mass: 201.0192708g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 55Å²

Experimental Properties

PSA: 52.37

2-Chloro-4-methoxy-6-nitro Toluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C597440-1mg	2-Chloro-4-methoxy-6-nitro Toluene	102735-89-7		1mg	$ 50.00	2022-06-06
TRC	C597440-2mg	2-Chloro-4-methoxy-6-nitro Toluene	102735-89-7		2mg	$ 65.00	2022-06-06
TRC	C597440-10mg	2-Chloro-4-methoxy-6-nitro Toluene	102735-89-7		10mg	$ 80.00	2022-06-06
Alichem	A010008167-250mg	3-Chloro-4-methyl-5-nitroanisole	102735-89-7	97%	250mg	$484.80	2023-09-04
Alichem	A010008167-500mg	3-Chloro-4-methyl-5-nitroanisole	102735-89-7	97%	500mg	$863.90	2023-09-04
Alichem	A010008167-1g	3-Chloro-4-methyl-5-nitroanisole	102735-89-7	97%	1g	$1564.50	2023-09-04

2-Chloro-4-methoxy-6-nitro Toluene Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

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